Cas no 900019-65-0 (3-Bromo-8-chloro-6-(trifluoromethyl)imidazo1,2-apyridine)

3-Bromo-8-chloro-6-(trifluoromethyl)imidazo1,2-apyridine structure
900019-65-0 structure
Product Name:3-Bromo-8-chloro-6-(trifluoromethyl)imidazo1,2-apyridine
CAS No:900019-65-0
MF:C8H3BrClF3N2
MW:299.475030183792
MDL:MFCD07021357
CID:3031761
PubChem ID:16413022
Update Time:2024-10-26

3-Bromo-8-chloro-6-(trifluoromethyl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

    • 3-BROMO-8-CHLORO-6-(TRIFLUOROMETHYL)IMIDAZO[1,2-A]PYRIDINE
    • W12456
    • 3-Bromo-8-chloro-6-(trifluoromethyl)-imidazo[1,2-a]pyridine
    • AKOS015992484
    • 900019-65-0
    • 2Y-0810
    • CS-0039004
    • MFCD07021357
    • 3-Bromo-8-chloro-6-(trifluoromethyl)imidazo1,2-apyridine
    • MDL： MFCD07021357
    • Inchi： 1S/C8H3BrClF3N2/c9-6-2-14-7-5(10)1-4(3-15(6)7)8(11,12)13/h1-3H
    • InChI Key： CTDVYTQLGSEGAH-UHFFFAOYSA-N
    • SMILES： BrC1=CN=C2C(=CC(C(F)(F)F)=CN21)Cl

Computed Properties

  • Exact Mass: 297.91202g/mol
  • Monoisotopic Mass: 297.91202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 17.3

3-Bromo-8-chloro-6-(trifluoromethyl)imidazo1,2-apyridine Pricemore >>

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